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Compound of Interest

Compound Name:
2-(Cyclobutylmethoxy)ethan-1-

amine

CAS No.: 883523-19-1

Cat. No.: B2894178

Get Quote

Executive Summary & Compound Profile
2-(Cyclobutylmethoxy)ethan-1-amine is a niche building block, primarily utilized in drug

discovery as a flexible linker or to introduce a cyclobutyl motif for metabolic stability and

lipophilicity modulation.

Current market analysis indicates this compound is not a commodity catalog item. It is

classified as "Virtual Inventory" or "Make-on-Demand". Researchers cannot purchase this

directly off-the-shelf from standard catalogs (e.g., Sigma, Fisher) without a lead time for

synthesis.
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Property Specification

IUPAC Name 2-(Cyclobutylmethoxy)ethan-1-amine

Structure Cyclobutyl-CH₂-O-CH₂-CH₂-NH₂

Molecular Formula C₇H₁₅NO

Molecular Weight 129.20 g/mol

Predicted LogP ~0.8 (Moderate Lipophilicity)

Key Functionality
Primary Amine (Nucleophile), Ether Linker

(Stable spacer)

Commercial Status Virtual / Custom Synthesis Required

Sourcing Strategy: "Buy vs. Make" Decision
Since no direct stock exists, procurement teams must choose between outsourcing custom

synthesis or performing the synthesis in-house using readily available raw materials.

Option A: Custom Synthesis (Outsourced)
Target Suppliers: Specialized CROs (Contract Research Organizations) such as Enamine,

WuXi AppTec, PharmBlock, or Boutique Synthesizers (e.g., Synthonix).

Estimated Cost: $2,500 – $4,500 USD for the first gram (FTE-based pricing).

Lead Time: 4 – 6 weeks.

Pros: Guaranteed purity (>95%), full Certificate of Analysis (CoA).

Cons: High cost, long wait time.

Option B: In-House Synthesis (Recommended)
For teams with synthetic chemistry capabilities, in-house production is significantly faster and

cheaper. The raw materials are commodity chemicals.

Estimated Material Cost: <$150 USD for 10 grams.
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Lead Time: 3 – 5 days (Synthesis + Purification).

Procurement Decision Tree (Graphviz)
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Figure 1: Decision logic for procuring non-catalog building blocks.

Cost Analysis of Raw Materials (In-House Route)
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To synthesize this compound, you need two primary precursors. Both are inexpensive and

widely available.

Component CAS Number Supplier Examples Approx. Price

Cyclobutylmethanol 4415-82-1 TCI, Sigma, Ambeed $110 / 25g

2-Bromoethylamine

HBr
2576-47-8

Combi-Blocks, Alfa

Aesar
$40 / 100g

Sodium Hydride

(60%)
7646-69-7 Generic $30 / 100g

Total Materials Cost -- --
~$180 USD (Yields

>10g)

Note: Prices are estimates based on 2025 catalog data for research-grade quantities.

Synthesis Protocol (Williamson Ether Synthesis)
The most robust route involves the nucleophilic attack of the cyclobutylmethanol alkoxide on an

ethylamine electrophile.

Reaction Scheme (Graphviz)
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Figure 2: Synthetic pathway via Williamson Ether Synthesis.

Step-by-Step Methodology
Activation: Suspend Sodium Hydride (NaH, 60% in oil, 2.2 equiv) in anhydrous THF at 0°C

under Nitrogen/Argon.
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Alkoxide Formation: Add Cyclobutylmethanol (1.0 equiv) dropwise. Stir for 30 mins at 0°C

until H₂ evolution ceases.

Coupling: Add 2-Bromoethylamine hydrobromide (1.1 equiv) portion-wise. (Note: The extra

equivalent of base neutralizes the HBr salt).

Reaction: Warm to room temperature, then reflux for 4–16 hours. Monitor by TLC (stain with

Ninhydrin) or LCMS.

Workup: Quench with water (carefully). Extract with DCM or EtOAc.

Purification: The product is a primary amine.[1] Purify via Acid-Base extraction (wash organic

layer with 1N HCl to pull amine into water, wash aqueous with ether, basify aqueous to pH

>12, extract back into DCM) or Column Chromatography (DCM/MeOH/NH₃).

Quality Control & Validation
Since this is a custom or in-house material, rigorous QC is required before using it in biological

assays.

Technique Expected Signal Purpose

¹H NMR (CDCl₃)

δ 3.5-3.6 (m, 2H, -O-CH₂-CH₂-

N)δ 2.8-2.9 (t, 2H, -CH₂-NH₂)δ

3.3 (d, 2H, Cyclobutyl-CH₂-O)

Confirm structure and

connectivity.

LCMS (ESI+) [M+H]⁺ = 130.2 Confirm Molecular Weight.

Appearance Colorless to pale yellow oil Physical verification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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